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Compound of Interest

Compound Name: 2-Phenylphenol

Cat. No.: B1666276 Get Quote

Proper disposal of 2-Phenylphenol is critical for laboratory safety and environmental

protection. This guide provides procedural, step-by-step information for researchers, scientists,

and drug development professionals to handle and dispose of this chemical responsibly.

Adherence to these protocols, in conjunction with institutional and regulatory guidelines, is

paramount.

Immediate Safety Protocols
Before handling or disposing of 2-Phenylphenol, ensure all safety measures are in place.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles or glasses as described by OSHA's eye and face protection

regulations, and a lab coat.[1] In case of insufficient ventilation or dust formation, use a

NIOSH-approved respirator.[1][2]

Ventilation: Use only in a well-ventilated area.[1] Facilities should be equipped with an

eyewash station and a safety shower.[1]

Handling: Avoid contact with skin and eyes.[1][3] Wash hands thoroughly after handling.[1]

Avoid the formation and inhalation of dust.[1][2][3] Do not eat, drink, or smoke when using

this product.[3]

Quantitative Safety Data
The following table summarizes key quantitative safety and hazard data for 2-Phenylphenol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1666276?utm_src=pdf-interest
https://www.benchchem.com/product/b1666276?utm_src=pdf-body
https://www.benchchem.com/product/b1666276?utm_src=pdf-body
https://www.southwest.tn.edu/ehs/msds/1-10/2-Phenylphenol%2099percent.pdf
https://www.southwest.tn.edu/ehs/msds/1-10/2-Phenylphenol%2099percent.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/2Phenylphenol.htm
https://www.southwest.tn.edu/ehs/msds/1-10/2-Phenylphenol%2099percent.pdf
https://www.southwest.tn.edu/ehs/msds/1-10/2-Phenylphenol%2099percent.pdf
https://www.southwest.tn.edu/ehs/msds/1-10/2-Phenylphenol%2099percent.pdf
https://www.chemicalbook.com/msds/2-phenylphenol.pdf
https://www.southwest.tn.edu/ehs/msds/1-10/2-Phenylphenol%2099percent.pdf
https://www.southwest.tn.edu/ehs/msds/1-10/2-Phenylphenol%2099percent.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/2Phenylphenol.htm
https://www.chemicalbook.com/msds/2-phenylphenol.pdf
https://www.chemicalbook.com/msds/2-phenylphenol.pdf
https://www.benchchem.com/product/b1666276?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Oral LD50 (Rat) 2,000 - 2,700 mg/kg [1]

Oral LD50 (Mouse) 1,050 mg/kg [1]

Dermal Draize Test (Rabbit) 20 mg/24H (Moderate) [1]

Eye Draize Test (Rabbit) 50 ug/24H (Severe) [1]

Flash Point 123 °C (253.4 °F) [1]

Lower Explosion Limit 1.40% vol [1]

Upper Explosion Limit 9.50% vol [1]

Spill Isolation (Solids) At least 25 meters (75 feet) [4]

Transport Classification

UN Number: 3077

(Environmentally Hazardous

Substance)

[2][5]

Step-by-Step Disposal Procedure
Follow this systematic process for the safe disposal of 2-Phenylphenol waste.

Step 1: Waste Segregation

Collect 2-Phenylphenol waste in its original container or a designated, compatible, and

sealable container.[3][6]

Do not mix 2-Phenylphenol with other waste streams, especially incompatible materials like

strong oxidizing agents (e.g., perchlorates, nitrates) and strong bases.[1][3][7]

Step 2: Containerization and Labeling

Ensure the waste container is kept tightly closed.[3]

Clearly label the container with "Hazardous Waste" and the full chemical name, "2-
Phenylphenol."[6] Follow any additional labeling requirements from your institution's

Environmental Health and Safety (EHS) department.
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Step 3: Temporary Storage

Store the sealed waste container in a cool, dry, and well-ventilated area.[1][3]

The storage location should be away from incompatible substances, heat, and ignition

sources.[1]

Step 4: Final Disposal

2-Phenylphenol waste must not be disposed of in regular trash or poured down the drain.[3]

[5][7] Discharge into the environment must be avoided.[3]

The primary recommended disposal method is to offer surplus and non-recyclable solutions

to a licensed disposal company.[2][3]

An alternative is to dissolve or mix the material with a combustible solvent and burn it in a

chemical incinerator equipped with an afterburner and scrubber.[2][3]

Always handle waste disposal in accordance with local, state, and federal regulations.[3][8]

Contact your EHS department, local EPA office, or a licensed hazardous waste contractor for

specific guidance and to arrange for pickup.[3][7]

Contaminated packaging and uncleaned containers should be treated as the product itself

and disposed of as unused product.[2][3]

Spill Management Protocol
In the event of a 2-Phenylphenol spill, immediate and correct action is required to mitigate

risks.

Evacuate and Secure: Evacuate all non-essential personnel from the immediate area and

control entry.[7]

Eliminate Ignition Sources: Remove all sources of ignition from the spill area.[7]

Ventilate: Ensure the area is well-ventilated.[1][7]

Containment: Prevent the spill from spreading or entering drains and waterways.[3][8]
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Cleanup Procedure for Solid Spills:

Moisten the spilled material with alcohol to prevent dust from becoming airborne.[4][7]

Carefully sweep up or use a HEPA-filter vacuum to collect the dampened material.[1][7]

Place the collected waste into a suitable, labeled container for disposal.[1][4][7]

Decontamination:

Use absorbent paper dampened with alcohol to pick up any remaining material.[4]

Wash the contaminated surface first with alcohol, followed by a thorough wash with a

strong soap and water solution.[4][7]

Waste Disposal:

Seal all contaminated materials (absorbent paper, used PPE, etc.) in a vapor-tight plastic

bag for disposal as hazardous waste.[4]

Verification: Do not re-enter the contaminated area without proper PPE until a safety officer

or other responsible person has verified that the area has been properly cleaned.[4]

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 2-Phenylphenol.
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Start: 2-Phenylphenol Waste Generated

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Is there a spill?

Follow Spill Management Protocol

Yes

Step 2: Segregate Waste
- Do not mix with other chemicals

- Keep in original or designated container

No

Step 3: Label Container
- 'Hazardous Waste'
- '2-Phenylphenol'

Step 4: Store Securely
- Cool, dry, well-ventilated area

- Away from incompatible materials

Step 5: Arrange for Disposal
- Contact licensed waste disposal company

- Follow institutional EHS guidelines

End: Waste Disposed Compliantly

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 2-Phenylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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